Cas no 67696-78-0 (6-Oxo Norethindrone)

6-Oxo Norethindrone Properties

Names and Identifiers

• 6-Ketonorethindrone
• 6-Oxo Norethindrone
• (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,6-dione
• (17alpha)-17-Hydroxy-19-norpregn-4-en-20-yne-3,6-dione
• AKOS032958247
• 6-ketonorethisterone
• DTXSID50550661
• 67696-78-0
• 6-Keto Norethindrone
• 17?-Hydroxy-19-nor-17?-pregn-4-en-20-yn-3,6-dione
• TK6LUR9FS5
• +Expand

• InChIKey： GFUSEGGPVQNTTK-WLCXVKOPSA-N
• Inchi： InChI=1S/C20H24O3/c1-3-20(23)9-7-17-15-11-18(22)16-10-12(21)4-5-13(16)14(15)6-8-19(17,20)2/h1,10,13-15,17,23H,4-9,11H2,2H3/t13-,14-,15-,17+,19+,20+/m1/s1
• SMILES： CC12CCC3C4CCC(=O)C=C4C(=O)CC3C1CCC2(C#C)O

Computed Properties

• Exact Mass: 312.17300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 312.17254462g/mol
• Heavy Atom Count: 23
• Complexity: 666
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 2.67150
• PSA: 54.37000